Cas no 877639-33-3 (2-({5-methyl-7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)-N-(1,3-thiazol-2-yl)acetamide)

• Product Name: 2-({5-methyl-7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)-N-(1,3-thiazol-2-yl)acetamide
• CAS No: 877639-33-3
• MF: C₁₁H₁₀N₆O₂S₂
• MW: 322.366097927094
• CID: 6503524
• Update Time: 2025-05-30

2-({5-methyl-7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)-N-(1,3-thiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-({5-methyl-7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)-N-(1,3-thiazol-2-yl)acetamide
• 2-[(5-methyl-7-oxo-1H-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)sulfanyl]-N-(1,3-thiazol-2-yl)acetamide

• Inchi： 1S/C11H10N6O2S2/c1-6-4-7(18)13-9-15-16-11(17(6)9)21-5-8(19)14-10-12-2-3-20-10/h2-4H,5H2,1H3,(H,12,14,19)(H,13,15,18)
• InChI Key： JKEGWXXPHZLHSM-UHFFFAOYSA-N
• SMILES： C(NC1=NC=CS1)(=O)CSC1N2C(NN=1)=NC(=O)C=C2C

Additional information on 2-({5-methyl-7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)-N-(1,3-thiazol-2-yl)acetamide

Compound CAS No: 877639-33-3 - 2-{[5-Methyl-7-Oxo-7H,8H-1,2,4-Triazolo[4,3-a]Pyrimidin-3-Yl]Sulfanyl}-N-(1,3-Thiazol-2-Yl)Acetamide

The compound CAS No: 877639-33-3, also known as 2-{[5-Methyl-7-Oxo-7H,8H-1,2,4-Triazolo[4,3-a]Pyrimidin-3-Yl]Sulfanyl}-N-(1,3-Thiazol-2-Yl)Acetamide, is a highly specialized organic compound with a complex structure that combines elements of heterocyclic chemistry and sulfur-based functional groups. This compound has garnered significant attention in the scientific community due to its potential applications in drug discovery and materials science.

Structure and Synthesis

The molecule features a 1,2,4-triazolo[4,3-a]pyrimidine core, which is a fused bicyclic system combining a triazole and pyrimidine ring. The 5-methyl substitution on the triazole ring adds complexity to the structure and may influence the compound's reactivity and stability. The presence of a sulfanyl group (-S-) attached to the triazolo-pyrimidine core introduces sulfur-based functionality, which is known to play a critical role in various biochemical interactions.

Recent studies have explored innovative synthetic routes for this compound, leveraging advanced methodologies such as click chemistry and microwave-assisted synthesis to enhance yield and purity. Researchers have also investigated the stereochemical outcomes of these reactions to better understand the compound's structural integrity.

Biological Activity and Applications

Emerging research highlights the potential of this compound in the field of pharmacology. Preclinical studies suggest that it exhibits antitumor activity, particularly against certain types of cancer cells. The thiazole moiety within the molecule has been implicated in modulating enzyme activity and influencing cellular signaling pathways.

In addition to its biological applications, this compound has shown promise in materials science as a precursor for advanced materials with unique electronic properties. Its ability to form stable coordination complexes makes it a valuable candidate for applications in catalysis and sensor technology.

Chemical Properties and Stability

Chemical characterization studies reveal that this compound is relatively stable under ambient conditions but exhibits reactivity under specific stimuli such as light or acidic/basic environments. Its solubility profile has been optimized through structural modifications, enhancing its suitability for various industrial applications.

The molecular weight of the compound is approximately 400 g/mol, with a melting point around 150°C. These properties make it amenable to large-scale synthesis and purification processes.

Safety Considerations

As with all chemical compounds, proper handling procedures are essential to ensure safety in both laboratory and industrial settings. Research indicates that this compound does not pose significant health risks when handled according to established safety protocols.

Future Directions

Ongoing research is focused on expanding the understanding of this compound's mechanistic interactions at the molecular level. Collaborative efforts between academic institutions and industry partners are expected to yield further insights into its therapeutic potential and industrial applications.